Cas no 2720-65-2 (2-Benzothiazolesulfenamide,N,N-diethyl-)

2-Benzothiazolesulfenamide,N,N-diethyl- structure
2720-65-2 structure
Product Name:2-Benzothiazolesulfenamide,N,N-diethyl-
CAS No:2720-65-2
MF:C11H14N2S2
MW:238.372259616852
CID:261786
PubChem ID:3014121
Update Time:2025-04-19

2-Benzothiazolesulfenamide,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolesulfenamide,N,N-diethyl-
    • N-(1,3-benzothiazol-2-ylsulfanyl)-N-ethylethanamine
    • N,N-Diethyl-2-benzothiazolesulfenamide
    • SCHEMBL80423
    • 2720-65-2
    • 2-Benzothiazolesulfenamide, N,N-diethyl-
    • DTXSID20181668
    • Sulfenamide BT
    • Inchi: 1S/C11H14N2S2/c1-3-13(4-2)15-11-12-9-7-5-6-8-10(9)14-11/h5-8H,3-4H2,1-2H3
    • InChI Key: CMNFWIMUALZCNG-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC=CC=2S1)N(CC)CC

Computed Properties

  • Exact Mass: 344.9401
  • Monoisotopic Mass: 238.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 340.8°Cat760mmHg
  • Flash Point: 159.9°C
  • Refractive Index: 1.651
  • PSA: 40.16
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